Cas no 150479-67-7 (1,3-Benzenedicarboxamide, 2-amino-)
150479-67-7 structure
Product Name:1,3-Benzenedicarboxamide, 2-amino-
CAS No:150479-67-7
MF:C8H9N3O2
MW:179.175961256027
CID:1321846
PubChem ID:10241384
Update Time:2025-04-20
1,3-Benzenedicarboxamide, 2-amino- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedicarboxamide, 2-amino-
- 2-aminobenzene-1,3-dicarboxamide
- 2-aMinoisophthalaMide
- 2-Amino Isophthalamide
- LEWLHZXCXRLJQE-UHFFFAOYSA-N
- 2-amino-3-carbamoylbenzamide
- DTXSID70437142
- 150479-67-7
- SCHEMBL40536
-
- Inchi: 1S/C8H9N3O2/c9-6-4(7(10)12)2-1-3-5(6)8(11)13/h1-3H,9H2,(H2,10,12)(H2,11,13)
- InChI Key: LEWLHZXCXRLJQE-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C(N)=O)C=1N)N
Computed Properties
- Exact Mass: 179.06957
- Monoisotopic Mass: 179.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 112Ų
Experimental Properties
- PSA: 112.2
1,3-Benzenedicarboxamide, 2-amino- Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
150479-67-7 (1,3-Benzenedicarboxamide, 2-amino-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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